Cas no 2137844-59-6 (2-[(2-Ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic acid)

• Product Name: 2-[(2-Ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic acid
• CAS No: 2137844-59-6
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 6508047
• PubChem ID: 165779327
• Update Time: 2025-10-29

2-[(2-Ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-743889
• 2137844-59-6
• 2-[(2-ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic acid
• 2-[(2-Ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H11NO3/c1-2-8-5-3-4-6-11(8)14-12(15)9-7-10(9)13(16)17/h1,3-6,9-10H,7H2,(H,14,15)(H,16,17)
• InChI Key： UWOHZTNUBZYZPB-UHFFFAOYSA-N
• SMILES： OC(C1CC1C(NC1C=CC=CC=1C#C)=O)=O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[(2-Ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic acid

2-[(2-Ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2137844-59-6, commonly referred to as 2-[(2-Ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as cyclopropane carboxylic acids, which are characterized by their unique three-membered ring structure and carboxylic acid functional group. The presence of the ethynylphenyl group further adds complexity and functionality to this molecule, making it a subject of interest in both academic research and pharmaceutical development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as click chemistry and transition metal catalysis. These methods not only enhance the efficiency of synthesis but also allow for the exploration of its structural analogs, which could potentially unlock new therapeutic applications. The ethynylphenyl moiety, in particular, has been shown to exhibit interesting electronic properties, making it a valuable component in the design of novel materials and drugs.

One of the most promising areas of research involving 2-[(2-Ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic acid is its potential application in drug discovery. The cyclopropane ring is known for its high strain energy, which can be harnessed to design molecules with unique pharmacokinetic profiles. Additionally, the carbamoyl group introduces hydrogen bonding capabilities, enhancing the molecule's solubility and bioavailability. These properties make it an attractive candidate for developing agents targeting various disease states, including cancer and neurodegenerative disorders.

Recent studies have also highlighted the role of this compound in supramolecular chemistry, where it serves as a building block for self-assembling structures. The combination of the rigid cyclopropane ring and the flexible ethynylphenyl group allows for the formation of complex architectures with potential applications in nanotechnology and materials science. Furthermore, its ability to participate in π-π interactions makes it a valuable component in the design of organic electronics.

In terms of synthesis, researchers have employed a variety of strategies to construct this molecule. One notable approach involves the use of Ullmann coupling to introduce the ethynylphenyl group onto the cyclopropane backbone. This method has been optimized to achieve high yields and excellent regioselectivity, ensuring that the final product meets stringent purity requirements. Other methods include Stille coupling and Suzuki-Miyaura coupling, which provide alternative pathways for constructing similar structures.

The pharmacological evaluation of 2-[(2-Ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic acid has revealed intriguing biological activities. Preclinical studies indicate that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate ion channels has led to investigations into its role in treating neurological conditions such as epilepsy and chronic pain.

From an environmental perspective, there is growing interest in understanding the degradation pathways of this compound. Research into its biodegradation under various conditions has provided insights into its eco-friendly disposal methods. This information is crucial for ensuring that its production and use align with sustainable practices and regulatory standards.

In conclusion, 2-[(2-Ethynylphenyl)carbamoyl]cyclopropane-1-carboxylic acid represents a compelling example of how modern chemical synthesis can yield molecules with multifaceted applications. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future scientific innovations across diverse fields.